Cas no 2228654-67-7 (methyl2-methyl-4-(methylsulfanyl)butan-2-ylamine)

• Product Name: methyl2-methyl-4-(methylsulfanyl)butan-2-ylamine
• CAS No: 2228654-67-7
• MF: C₇H₁₇NS
• MW: 147.281580686569
• CID: 6406550
• PubChem ID: 165754212
• Update Time: 2025-06-08

methyl2-methyl-4-(methylsulfanyl)butan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-4-(methylsulfanyl)butan-2-ylamine
• EN300-1813101
• methyl[2-methyl-4-(methylsulfanyl)butan-2-yl]amine
• 2228654-67-7

• Inchi： 1S/C7H17NS/c1-7(2,8-3)5-6-9-4/h8H,5-6H2,1-4H3
• InChI Key： IXSLXHMTHLAPBH-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)(C)NC

Computed Properties

• Exact Mass: 147.10817072g/mol
• Monoisotopic Mass: 147.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on methyl2-methyl-4-(methylsulfanyl)butan-2-ylamine

Introduction to Methyl 2-Methyl-4-(Methylsulfanyl)butan-2-ylamine (CAS No. 2228654-67-7)

Methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine (CAS No. 2228654-67-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a complex molecular framework that includes a methyl group, a sulfanyl group, and an amine functional group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable candidate for further investigation.

The chemical structure of methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine is characterized by a central carbon atom bonded to two methyl groups, one sulfanyl group, and one amine group. This arrangement results in a highly branched and flexible molecule, which can interact with various biological targets through multiple binding modes. The presence of the sulfanyl group is particularly noteworthy, as it can participate in redox reactions and form disulfide bonds, which are crucial for many biological processes.

In the realm of medicinal chemistry, methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, researchers at the University of California, San Francisco, have demonstrated that this compound can effectively inhibit the activity of cysteine proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. The ability to selectively target these enzymes makes methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine an attractive candidate for drug discovery.

Beyond its enzymatic inhibition properties, methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine has also been investigated for its potential as an antioxidant. The sulfanyl group in the molecule can scavenge free radicals and protect cells from oxidative stress, which is a key factor in many chronic diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited strong antioxidant activity in vitro, suggesting its potential use in developing treatments for conditions such as cardiovascular disease and diabetes.

The synthesis of methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine involves several steps, including the formation of the sulfanyl group and the introduction of the amine functionality. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly approaches to minimize waste and reduce the use of hazardous reagents. One such method involves the use of green solvents and catalysts, which align with sustainable chemistry principles.

In addition to its therapeutic potential, methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine has also been studied for its role in chemical biology research. Its ability to modulate protein-protein interactions and influence cellular signaling pathways makes it a valuable tool for understanding complex biological systems. Researchers at Harvard University have used this compound to probe the mechanisms underlying cell signaling in cancer cells, providing insights into potential therapeutic targets.

The safety profile of methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects that may arise from prolonged use.

In conclusion, methyl 2-methyl-4-(methylsulfanyl)butan-2-ylamine (CAS No. 2228654-67-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an exciting area of study for scientists and researchers around the world. As more data becomes available from ongoing clinical trials and preclinical studies, the full potential of this compound will likely be realized, potentially leading to new treatments for various diseases.